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Compound of Interest

Compound Name: Megastigm-7-ene-3,4,6,9-tetrol

Cat. No.: B8099219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal of Megastigm-7-ene-
3,4,6,9-tetrol, a natural product isolated from Apollonias barbujana. Due to the absence of a

specific Safety Data Sheet (SDS), a conservative approach based on established laboratory

chemical waste guidelines is mandated.

I. Immediate Safety and Hazard Assessment
Given the lack of specific toxicity data for Megastigm-7-ene-3,4,6,9-tetrol, it must be handled

as a potentially hazardous substance. The primary steps for disposal involve a hazardous

waste determination, proper segregation, and adherence to institutional and regulatory

guidelines.

II. Quantitative Data Summary
The following table summarizes the known properties of Megastigm-7-ene-3,4,6,9-tetrol
relevant to its handling and storage.
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Property Value

CAS Number 180164-14-1

Molecular Formula C13H24O4

Storage Temperature -20°C

Solubility
Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone

III. Experimental Protocol: Hazardous Waste
Determination
In the absence of an SDS, a hazardous waste determination must be performed to classify the

waste stream. This process evaluates the chemical's characteristics against regulatory

definitions.

Methodology:

Ignitability:

Assess if the waste is a liquid with a flashpoint below 60°C (140°F), a solid that can cause

fire, an ignitable compressed gas, or an oxidizer.

Given that Megastigm-7-ene-3,4,6,9-tetrol is soluble in flammable organic solvents like

acetone and ethyl acetate, waste solutions may be ignitable.

Corrosivity:

Determine if the waste is aqueous with a pH less than or equal to 2, or greater than or

equal to 12.5.

This is unlikely for Megastigm-7-ene-3,4,6,9-tetrol itself but should be considered for any

solutions.

Reactivity:
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Evaluate if the material is unstable, reacts violently with water, or generates toxic gases

when mixed with water, acids, or bases.

There is no specific data on the reactivity of this compound; therefore, it should not be

mixed with other waste streams.

Toxicity:

Since no specific toxicity data is available, the precautionary principle applies. The waste

should be treated as toxic.

Based on this assessment, waste containing Megastigm-7-ene-3,4,6,9-tetrol, particularly

when dissolved in organic solvents, should be classified as hazardous chemical waste.

IV. Standard Disposal Procedure
Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and

chemical-resistant gloves must be worn when handling this compound and its waste.

Waste Collection:

Collect all waste containing Megastigm-7-ene-3,4,6,9-tetrol, including pure compound,

solutions, and contaminated materials (e.g., pipette tips, gloves), in a designated, leak-

proof hazardous waste container.

If the waste is in a solvent, it should be collected in a container appropriate for that solvent

(e.g., a solvent-safe plastic or glass container).

Do not mix this waste with other chemical waste streams to avoid unknown reactions.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Megastigm-7-ene-3,4,6,9-tetrol".

List all components of the waste, including solvents and their approximate concentrations.

Indicate the date when the first drop of waste was added to the container.
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Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from heat sources, direct sunlight, and incompatible

chemicals.[1]

The container must be kept closed except when adding waste.[2][3]

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowable time

per institutional policy (typically not exceeding one year), contact your institution's

Environmental Health and Safety (EH&S) department to arrange for pickup and disposal.

[2]

Do not dispose of this chemical down the drain or in the regular trash.[1][4]

V. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

chemical with limited safety information like Megastigm-7-ene-3,4,6,9-tetrol.
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Caption: Disposal workflow for chemicals lacking a Safety Data Sheet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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